Cas no 1045826-92-3 (1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone)

• Product Name: 1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone
• CAS No: 1045826-92-3
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD08445346
• CID: 3103527
• PubChem ID: 16762491
• Update Time: 2025-04-21

1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dimethyl-1H-pyrazol-4-yl)-propan-2-one
• CHEMBRDG-BB 4019232
• 1-(3,5-DIMETHYL-1H-PYRAZOL-4-YL)ACETONE
• 1-(3,5-dimethyl-1H-pyrazol-4-yl)propan-2-one
• 008595
• ZERO
• CS-0315302
• SCHEMBL16892246
• AKOS005174398
• 1045826-92-3
• MFCD08445346
• BS-39583
• STK786610
• NCGC00339682-01
• AB01333070-02
• ZERO/008595
• 1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone

• MDL： MFCD08445346
• Inchi： 1S/C8H12N2O/c1-5(11)4-8-6(2)9-10-7(8)3/h4H2,1-3H3,(H,9,10)
• InChI Key： RLNUZSMCJBZMAT-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C(C)=NNC=1C

Computed Properties

• Exact Mass: 152.094963011Da
• Monoisotopic Mass: 152.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 45.8Ų

1-(3,5-Dimethyl-1H-pyrazol-4-yl)acetone Security Information

• HazardClass：IRRITANT